Cas no 1087611-35-5 (1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde
• CAS No: 1087611-35-5
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 5230369
• Update Time: 2025-10-28

1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde
• 1H-Pyrrole-3-carboxaldehyde, 1-(3-chlorophenyl)-2,4,5-trimethyl-

• Inchi： 1S/C14H14ClNO/c1-9-10(2)16(11(3)14(9)8-17)13-6-4-5-12(15)7-13/h4-8H,1-3H3
• InChI Key： WUABYSDZMOGBBP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(C)=C(C)C(C=O)=C1C

Additional information on 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde

1-(3-Chlorophenyl)-2,4,5-Trimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 1087611-35-5): A Comprehensive Overview

1-(3-Chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 1087611-35-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials.

The structure of 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde is characterized by a pyrrole ring substituted with a 3-chlorophenyl group and three methyl groups. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a valuable building block in various synthetic pathways. The aldehyde functional group at the C-3 position of the pyrrole ring further enhances its reactivity and utility in synthetic transformations.

In recent years, the study of pyrrole derivatives has been a focal point in the development of new therapeutic agents. Research has shown that certain pyrrole-based compounds exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde as a lead compound for the development of novel anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways makes it an attractive candidate for further investigation.

Another area where 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde has shown promise is in the field of materials science. Pyrrole-based compounds are known for their excellent electronic and optical properties, which make them suitable for use in organic electronics and photovoltaic devices. A recent study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with high charge carrier mobility and excellent photostability. These polymers have potential applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthetic accessibility of 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported for the preparation of this compound, including multistep sequences involving condensation reactions, cyclizations, and functional group transformations. A notable synthetic method involves the reaction of 3-chlorobenzaldehyde with trimethylacetylene in the presence of a palladium catalyst to form the desired pyrrole derivative. This method offers high yields and good functional group tolerance, making it suitable for large-scale production.

In addition to its applications in pharmaceuticals and materials science, 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde has also been explored for its potential use in agrochemicals. Pyrrole-based compounds have been shown to exhibit herbicidal and fungicidal activities against various plant pathogens. A study published in the Pest Management Science journal reported that this compound displays significant herbicidal activity against broadleaf weeds at low concentrations. The mechanism of action involves disruption of cell membrane integrity and inhibition of photosynthesis.

The safety profile of 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde is an important consideration for its practical applications. Toxicological studies have indicated that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings and industrial applications.

In conclusion, 1-(3-chlorophenyl)-2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde (CAS No. 1087611-35-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and developers working in these fields. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.